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Compound of Interest

Compound Name: Hexaethylbenzene

Cat. No.: B1594043 Get Quote

This technical guide provides a comprehensive overview of the melting and boiling points of

hexaethylbenzene, tailored for researchers, scientists, and drug development professionals.

The document details these fundamental physical properties, outlines the experimental

protocols for their determination, and presents a logical workflow for these procedures.

Physicochemical Properties of Hexaethylbenzene
Hexaethylbenzene is an aromatic hydrocarbon with the chemical formula C₁₈H₃₀. Accurate

determination of its melting and boiling points is crucial for its application in various research

and development fields, including as a high-boiling-point solvent and in the synthesis of

complex organic molecules.

Data Presentation

The melting and boiling points of hexaethylbenzene are summarized in the table below. These

values represent the temperatures at which it transitions from a solid to a liquid and from a

liquid to a gas, respectively, at atmospheric pressure.

Property Value

Melting Point 129-131 °C

Boiling Point 298 °C
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Experimental Protocols for Determination of Melting
and Boiling Points
The following sections describe standardized laboratory procedures for the accurate

measurement of the melting and boiling points of organic compounds like hexaethylbenzene.

2.1. Melting Point Determination

The melting point of a crystalline solid is the temperature at which it changes state from solid to

liquid. For a pure substance, this transition occurs over a narrow temperature range. The

protocol described here is a common method utilizing a capillary tube and a melting point

apparatus.

Methodology:

Sample Preparation: A small amount of dry hexaethylbenzene is finely powdered. The open

end of a capillary tube is pressed into the powder. The tube is then inverted and tapped

gently to pack the powder into the sealed end, creating a sample column of 2-3 mm in

height.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point

apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the last crystal melts is recorded

as the end of the melting range.

Purity Indication: A sharp melting point range (typically 0.5-1 °C) is indicative of a pure

compound. Impurities tend to depress and broaden the melting point range.

2.2. Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

of the gas above it. The following micro-boiling point determination method is suitable for small
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quantities of a substance.

Methodology:

Sample Preparation: A small volume (a few milliliters) of hexaethylbenzene is placed in a

small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with its

open end downwards.

Heating: The test tube is attached to a thermometer and heated in a suitable bath (e.g.,

silicone oil). The heating is done slowly and with constant stirring of the bath to ensure

uniform temperature distribution.

Observation: As the liquid is heated, a stream of bubbles will emerge from the open end of

the inverted capillary tube. The heat is then removed.

Recording the Boiling Point: The temperature is carefully monitored as the liquid cools. The

boiling point is the temperature at which the bubbling stops and the liquid begins to enter the

capillary tube. At this point, the vapor pressure of the substance is equal to the external

atmospheric pressure.

Visualization of Experimental Workflow
The following diagram illustrates the logical workflow for the experimental determination of the

melting and boiling points of a chemical compound such as hexaethylbenzene.
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Melting Point Determination Boiling Point Determination

Start: Obtain Hexaethylbenzene Sample

Prepare Capillary Sample

Dry & Powder

Place in Melting Point Apparatus

Heat Slowly (1-2 °C/min)

Observe Melting Range

Record T_initial and T_final

End: Melting Point Determined

Start: Obtain Hexaethylbenzene Sample

Prepare Test Tube with Inverted Capillary

Heat in Oil Bath

Observe Stream of Bubbles

Remove Heat and Cool Slowly

Observe Liquid Entering Capillary

Record Temperature

End: Boiling Point Determined

Click to download full resolution via product page

Caption: Workflow for Melting and Boiling Point Determination.
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To cite this document: BenchChem. [An In-depth Technical Guide on the Melting and Boiling
Points of Hexaethylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1594043#melting-point-and-boiling-point-of-
hexaethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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